![molecular formula C5H6Cl4O2 B035052 2,2,2-Trichloro-1,1-dimethylethyl chloroformate CAS No. 66270-36-8](/img/structure/B35052.png)
2,2,2-Trichloro-1,1-dimethylethyl chloroformate
Overview
Description
The solvolysis rate constants of 2,2,2-trichloro-1,1-dimethylethyl chloroformate in binary and pure solvents was studied.
Scientific Research Applications
Synthesis of Phosphites and Phosphorochloridites : It is utilized in synthesizing bis(2,2,2-trichloro-1,1-dimethylethyl) hydrogen phosphite and bis(2,2,2-trichloro-1,1-dimethylethyl) phosphorochloridite (Arbuzov et al., 1966).
Cleavage of Protective Groups : It is involved in the cleavage of the 2,2,2-trichloro-1,1-dimethylethoxycarbonyl protective group for amino and hydroxy functions using specific chemical reactions (Lehnhoff et al., 1991).
Generation of 1,2-Dichloro-3,3-Dimethylcyclopropene : This chemical plays a role in generating 1,2-dichloro-3,3-dimethylcyclopropene, which can be used as a source for other chemical compounds (Baird & Hussain, 1989).
Field-Effect Mobilities in Poly(3-hexylthiophene) : Research indicates that 1,2,4-trichlorobenzene, a related compound, can significantly improve field-effect mobilities in poly(3-hexylthiophene) field-effect transistors (Chang et al., 2004).
Optical Device Applications : A synthesized compound containing this chemical shows potential for optical device applications such as optical limiters due to its ability to switch from saturable absorption to reverse saturable absorption with increased excitation intensity (Rahulan et al., 2014).
Reaction with Acrylic Acid : It reacts with acrylic acid to form specific compounds useful in further chemical processes (Eliseenkov et al., 1966).
Gas Chromatographic Analysis of Amines : This chemical is used in the gas chromatographic analysis of amines, with the choice of pH and chloroformate ester affecting the analysis (Ahnfelt et al., 1982).
Preparation and Rearrangement of Alkyl Phenyl Phosphonites : It is used in the preparation and rearrangement of alkyl phenyl 2,2,2-trichloro-1,1-dimethylethyl phosphonites (Khairullin & Sobchuk, 1965).
Safety and Hazards
Mechanism of Action
Target of Action
2,2,2-Trichloro-1,1-dimethylethyl chloroformate, also known as β,β,β-Trichloro-tert-butyl chloroformate or TCBoc-chloride , is a versatile reagent used in organic synthesis . The primary targets of this compound are organic molecules that require selective acylation and dealkylation .
Mode of Action
The compound interacts with its targets through a process known as solvolysis . Solvolysis involves the breaking of a bond in a molecule by a solvent. In the case of this compound, the solvolysis rate constants have been studied in binary and pure solvents .
Result of Action
The result of the action of this compound is the selective acylation and dealkylation of target molecules . This can lead to the modification of these molecules, potentially altering their function or properties.
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the solvolysis rate constants of the compound have been studied in binary and pure solvents , suggesting that the solvent used can impact the compound’s action. Additionally, the compound is solid at room temperature and has a solubility in ethanol , indicating that its physical state and solubility can also influence its efficacy and stability.
Properties
IUPAC Name |
(1,1,1-trichloro-2-methylpropan-2-yl) carbonochloridate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6Cl4O2/c1-4(2,5(7,8)9)11-3(6)10/h1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMELMFSDPDSXOZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(Cl)(Cl)Cl)OC(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6Cl4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10216473 | |
Record name | 2,2,2-Trichloro-1,1-dimethylethyl chloroformate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10216473 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
66270-36-8 | |
Record name | 2,2,2-Trichloro-1,1-dimethylethyl carbonochloridate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=66270-36-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,2,2-Trichloro-tert-butyl chloroformate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0066270368 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,2,2-Trichloro-1,1-dimethylethyl chloroformate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10216473 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,2,2-trichloro-1,1-dimethylethyl chloroformate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.060.248 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2,2,2-TRICHLORO-TERT-BUTYL CHLOROFORMATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ND4GQH3PK3 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the reactivity of 2,2,2-Trichloro-1,1-dimethylethyl chloroformate in solvolysis reactions and how is it affected by the solvent?
A1: this compound undergoes solvolysis reactions via a bimolecular mechanism. [, ] The rate of solvolysis is significantly influenced by the solvent's ionizing power and nucleophilicity. Studies utilizing the extended Grunwald-Winstein equation demonstrate that solvents with higher ionizing power and nucleophilicity accelerate the reaction rate. [, ] For instance, reactions are significantly faster in aqueous mixtures rich in fluoroalcohol components. []
Q2: How does the structure of this compound compare to similar molecules and how does this affect its reactivity?
A2: The two methyl groups on the α-carbon of this compound, compared to the unsubstituted 2,2,2-trichloroethyl chloroformate, introduce both steric hindrance and stereoelectronic effects. [] This results in a decreased reaction rate for this compound. In contrast, 1-chloroethyl chloroformate exhibits significantly faster reaction rates due to the electron-withdrawing effect of the α-chlorine atom being closer to the reactive carbonyl group. []
Q3: Can this compound be used in the synthesis of chiral compounds?
A3: Yes, this compound has proven valuable in the asymmetric synthesis of pharmaceuticals. Notably, it functions as a non-racemizing activating agent in peptide coupling reactions. [] For example, it facilitates the coupling of a chiral amino acid derivative with 6-aminoisoquinoline during the synthesis of Netarsudil, a drug used to treat open-angle glaucoma. [] This highlights its utility in preserving chirality during crucial synthesis steps.
Q4: Beyond its application in solvolysis, how else can this compound be utilized in analytical chemistry?
A4: this compound serves as a useful derivatizing agent in analytical techniques like LC-MS for complex mixture analysis. [] It selectively reacts with secondary amines to form carbamate derivatives. These derivatives, when further oxidized, provide distinct fragmentation patterns during MS analysis, enabling the identification and differentiation of structurally similar compounds, such as positional isomers of local anesthetics. []
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